Cas no 16000-39-8 (2-Methoxy-1-naphthonitrile)
2-Methoxy-1-naphthonitrile is a versatile organic compound with the molecular formula C12H9NO, featuring a naphthalene core substituted with a methoxy group at the 2-position and a nitrile group at the 1-position. This compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and advanced materials. Its electron-rich aromatic structure and functional groups make it suitable for various coupling reactions, including Suzuki-Miyaura and Heck reactions, enabling the construction of complex molecular architectures. The nitrile group offers further derivatization potential, such as hydrolysis to carboxylic acids or reduction to primary amines. Its high purity and stability under standard conditions ensure reliable performance in research and industrial applications.
2-Methoxy-1-naphthonitrile structure
Product Name:2-Methoxy-1-naphthonitrile
CAS No:16000-39-8
MF:C12H9NO
MW:183.205962896347
MDL:MFCD00003867
CID:220373
PubChem ID:85232
Update Time:2025-07-02
2-Methoxy-1-naphthonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-Methoxy-1-naphthonitrile
- 2-methoxy-1-Naphthalenecarbonitrile
- 2-methoxynaphthalene-1-carbonitrile
- 1-Cyano-2-methoxynaphthalene
- 1-Naphthalenecarbonitrile,2-methoxy
- 2-Methoxy-[1]naphthonitril
- 2-Methoxy-1-cyan-naphthalin
- 2-methoxy-1-cyanonaphthalene
- 2-methoxynaphthalenecarbonitrile
- 2-Methoxy-naphthoesaeure-(1)-nitril
- NSC94825
- 2-methoxy-naphthalene-1-carbonitrile
- NSC-94825
- TS-02551
- 1-Cyano-2-methoxy-naphthalene
- DTXSID70166783
- NSC 94825
- EINECS 240-133-3
- KPIZWRFKCSLGQK-UHFFFAOYSA-N
- NCIOpen2_001474
- FT-0637300
- A810100
- SCHEMBL881195
- 16000-39-8
- NS00025209
- 1-Naphthalenecarbonitrile, 2-methoxy-
- MFCD00003867
- 1-Naphthonitrile, 2-methoxy-
- CS-0333960
- AKOS005351084
- DTXCID0089274
- DB-043443
- G62801
-
- MDL： MFCD00003867
- Inchi： 1S/C12H9NO/c1-14-12-7-6-9-4-2-3-5-10(9)11(12)8-13/h2-7H,1H3
- InChI Key： KPIZWRFKCSLGQK-UHFFFAOYSA-N
- SMILES： O(C)C1=CC=C2C=CC=CC2=C1C#N
Computed Properties
- Exact Mass: 183.06800
- Monoisotopic Mass: 183.068
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.9
- Topological Polar Surface Area: 33A^2
Experimental Properties
- Color/Form: Not available
- Density: 1.1261 (rough estimate)
- Melting Point: 95-96 °C(lit.)
- Boiling Point: 316.88°C (rough estimate)
- Flash Point: 153ºC
- Refractive Index: 1.5880 (estimate)
- PSA: 33.02000
- LogP: 2.72008
- Solubility: Not available
2-Methoxy-1-naphthonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2-Methoxy-1-naphthonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A219000762-250mg |
1-Cyano-2-methoxynaphthalene |
16000-39-8 | 98% | 250mg |
673.20 USD | 2021-06-15 | |
| Alichem | A219000762-500mg |
1-Cyano-2-methoxynaphthalene |
16000-39-8 | 98% | 500mg |
999.60 USD | 2021-06-15 | |
| Alichem | A219000762-1g |
1-Cyano-2-methoxynaphthalene |
16000-39-8 | 98% | 1g |
1,668.15 USD | 2021-06-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 085908-1g |
2-Methoxy-1-naphthonitrile |
16000-39-8 | 97% | 1g |
1347.0CNY | 2021-07-16 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 085908-10g |
2-Methoxy-1-naphthonitrile |
16000-39-8 | 97% | 10g |
3688.0CNY | 2021-07-16 | |
| Chemenu | CM235575-25g |
2-Methoxy-1-naphthonitrile |
16000-39-8 | 95% | 25g |
$297 | 2021-08-04 | |
| TRC | M331403-100mg |
2-Methoxy-1-naphthonitrile |
16000-39-8 | 100mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M331403-500mg |
2-Methoxy-1-naphthonitrile |
16000-39-8 | 500mg |
$ 95.00 | 2022-06-03 | ||
| TRC | M331403-1g |
2-Methoxy-1-naphthonitrile |
16000-39-8 | 1g |
$ 135.00 | 2022-06-03 | ||
| abcr | AB541105-1 g |
2-Methoxy-1-naphthonitrile; . |
16000-39-8 | 1g |
€91.40 | 2023-07-10 |
2-Methoxy-1-naphthonitrile Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
16000-39-8 (2-Methoxy-1-naphthonitrile) Related Products
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- 25550-23-6(Benzonitrile, methoxy-)
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